Cas no 2413866-50-7 (2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide)

• Product Name: 2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide
• CAS No: 2413866-50-7
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• MDL: MFCD32662641
• CID: 5685646
• PubChem ID: 165768424
• Update Time: 2025-05-26

2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide
• EN300-25087680
• 2413866-50-7

• MDL： MFCD32662641
• Inchi： 1S/C7H16N2O2S/c1-9(3-4-10)7(11)6(8)5-12-2/h6,10H,3-5,8H2,1-2H3
• InChI Key： CWUWXRNESJCPDC-UHFFFAOYSA-N
• SMILES： S(C)CC(C(N(C)CCO)=O)N

Computed Properties

• Exact Mass: 192.09324893g/mol
• Monoisotopic Mass: 192.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide

Latest Research Insights on 2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide (CAS: 2413866-50-7)

In recent years, the compound 2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide (CAS: 2413866-50-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a hydroxyethyl group, a methylsulfanyl moiety, and an amide linkage, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug development.

One of the key areas of research has been the exploration of its mechanism of action. Recent findings suggest that 2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide exhibits notable activity in modulating specific biochemical pathways, particularly those involved in inflammation and oxidative stress. In vitro and in vivo studies have demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are critical mediators of inflammatory responses. These findings position the compound as a potential candidate for the development of novel anti-inflammatory agents.

Another significant advancement in the research of this compound is the optimization of its synthetic route. A recent publication in the Journal of Medicinal Chemistry detailed a scalable and efficient synthesis of 2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide, which involves a series of carefully controlled reactions to ensure high yield and purity. The improved synthetic protocol not only facilitates further pharmacological evaluation but also paves the way for large-scale production, should the compound progress to clinical trials.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of 2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide with its biological targets. Molecular docking simulations have revealed that the compound binds with high affinity to the active sites of target proteins, stabilizing conformations that are conducive to therapeutic effects. These computational findings are being validated through ongoing experimental studies, which aim to refine the compound's structure for enhanced efficacy and reduced off-target effects.

In addition to its anti-inflammatory properties, preliminary data suggest that 2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide may also possess neuroprotective effects. Research conducted on neuronal cell models has indicated that the compound can mitigate oxidative damage and apoptosis, which are hallmarks of neurodegenerative diseases such as Alzheimer's and Parkinson's. While these findings are still in the early stages, they open up new avenues for exploring the compound's utility in treating neurological disorders.

Despite these promising developments, challenges remain in the translational research of 2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on formulating the compound into suitable delivery systems, such as nanoparticles or liposomes, to enhance its pharmacokinetic profile. These innovations are critical for advancing the compound from the bench to the bedside.

In conclusion, the latest research on 2-amino-N-(2-hydroxyethyl)-N-methyl-3-(methylsulfanyl)propanamide (CAS: 2413866-50-7) underscores its potential as a multifaceted therapeutic agent. With ongoing studies elucidating its mechanisms, optimizing its synthesis, and exploring new applications, this compound represents a promising avenue for future drug development. Continued interdisciplinary collaboration will be essential to overcome existing challenges and fully realize its therapeutic potential.